N-(2H,3H-benzo[e]1,4-dioxan-2-ylcarbonylamino)-2-(4-propylphenoxy)acetamide

• IUPAC Name: N'-[2-(4-propylphenoxy)acetyl]-2,3-dihydro-1,4-benzodioxine-3-carbohydrazide
• InChI: InChI=1S/C20H22N2O5/c1-2-5-14-8-10-15(11-9-14)25-13-19(23)21-22-20(24)18-12-26-16-6-3-4-7-17(16)27-18/h3-4,6-11,18H,2,5,12-13H2,1H3,(H,21,23)(H,22,24)
• InChI Key: UOLAZUBEQBJXDX-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)OCC(=O)NNC(=O)C2COC3=CC=CC=C3O2
• Molecular Formula: C20H22N2O5
• Molecular Weight: 370.4 g/mol

Description

Structure and Key Features: This compound (CAS: 304888-36-6) features a 2,3-dihydrobenzo[1,4]dioxine (benzodioxane) core linked via a carbonylamino group to a 2-(4-propylphenoxy)acetamide moiety . Its molecular formula is C₂₁H₂₂N₂O₅, with an average molecular mass of 382.41 g/mol.

The propylphenoxy substituent suggests tailored lipophilicity for specific pharmacokinetic profiles.

Biological Activity

N-(2H,3H-benzo[e]1,4-dioxan-2-ylcarbonylamino)-2-(4-propylphenoxy)acetamide is a synthetic compound with the molecular formula C20H22N2O5 and a molecular weight of 370.4 g/mol. This compound is notable for its potential biological activities, which have been the subject of various studies.

Chemical Structure

The compound features a complex structure that includes:

• A benzo[dioxane moiety, which contributes to its chemical stability and potential biological activity.
• An acylamino group that may enhance its interaction with biological targets.

Antimicrobial Activity

Research has demonstrated that derivatives of compounds similar to N-(2H,3H-benzo[e]1,4-dioxan-2-ylcarbonylamino)-2-(4-propylphenoxy)acetamide exhibit significant antimicrobial properties. For instance, studies on related dioxolane derivatives have shown:

• In vitro antibacterial activity against various Gram-positive and Gram-negative bacteria.
• Minimum Inhibitory Concentration (MIC) values indicating effective concentrations against pathogens such as Staphylococcus aureus and Pseudomonas aeruginosa.

Compound	MIC against S. aureus	MIC against P. aeruginosa	MIC against E. coli
Compound 1	625 µg/mL	1250 µg/mL	No activity
Compound 2	1000 µg/mL	625 µg/mL	No activity

Cytotoxicity Studies

The compound has also been evaluated for its cytotoxic effects on transformed B- and T-cells. A family of related compounds demonstrated selective toxicity towards T-cells, which could be attributed to structural features like the presence of large aromatic groups.

While specific mechanisms for N-(2H,3H-benzo[e]1,4-dioxan-2-ylcarbonylamino)-2-(4-propylphenoxy)acetamide are still under investigation, related compounds have been shown to induce apoptosis in cancer cells through pathways that do not involve inhibition of mitochondrial ATPases. This suggests potential applications in targeted cancer therapies.

Study 1: Antimicrobial Efficacy

A study published in the Journal of Medicinal Chemistry evaluated a series of dioxane derivatives for their antimicrobial efficacy. The results indicated that specific modifications to the dioxane structure significantly enhanced antibacterial activity against resistant strains.

Study 2: Cytotoxicity in Cancer Cells

Research conducted on the cytotoxic effects of similar benzodiazepine derivatives highlighted their effectiveness in selectively targeting T-cells over B-cells. The study concluded that structural modifications could lead to improved selectivity and potency against certain cancers.

Comparison with Similar Compounds

Structural and Physicochemical Comparisons

Table 1: Structural and Physicochemical Properties

Compound Class	Key Substituents	Molecular Weight (g/mol)	Notable Features	Reference
Target Compound	Benzodioxane, 4-propylphenoxy	382.41	High lipophilicity; potential CNS activity due to benzodioxane
Cyanoacetanilides (e.g., 13a)	Sulfamoylphenyl, 4-methyl/methoxyaryl	357–358	Polar sulfamoyl group enhances solubility; cyano group impacts H-bonding
Thiadiazolyl Acetamides	5-Mercapto-1,3,4-thiadiazole, chlorophenyl	~270–300 (estimated)	Sulfur-rich heterocycle; chlorophenyl increases metabolic stability
Benzimidazole Derivatives	Methoxy, sulfonyl, pyridylmethyl	>500 (e.g., 3j, 3k)	High molecular complexity; sulfonyl groups may improve target specificity
Quinazoline-diones	Dichlorophenyl, nitro groups	~400–450 (e.g., 4b)	Polar dione core; dichlorophenyl enhances lipophilicity for CNS penetration
Quinoline Derivatives	Piperidine, tetrahydrofuran, cyano	>450	Fluorine/cyano substituents optimize kinase inhibition; complex pharmacokinetics